Cas no 113841-59-1 (4-(Bromomethyl)-3-methyl-5-phenylisoxazole)

• Product Name: 4-(Bromomethyl)-3-methyl-5-phenylisoxazole
• CAS No: 113841-59-1
• MF: C₁₁H₁₀BrNO
• MW: 252.10720205307
• MDL: MFCD03086124
• CID: 63040
• PubChem ID: 2776518
• Update Time: 2025-10-23

4-(Bromomethyl)-3-methyl-5-phenylisoxazole Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-3-methyl-5-phenyl-1,2-oxazole
• 4-Bromomethyl-3-methyl-5-phenylisoxazole
• 4-(BROMOMETHYL)-3-METHYL-5-PHENYLISOXAZOLE
• 4-(Bromomethyl)-3-methyl-5-phenylisoxazole, 95+%
• Isoxazole, 4-(bromomethyl)-3-methyl-5-phenyl-
• DTXSID80380150
• KCGVZUOBUPWFJC-UHFFFAOYSA-N
• A803100
• 4-(bromomethyl)-3-methyl-5-phenylisoxazole, AldrichCPR
• (E)-3-(4-NITRO-PHENYL)-ACRYLICACIDBUTYLESTER
• F73768
• PS-9901
• 113841-59-1
• FT-0616706
• AKOS015907664
• MFCD03086124
• AC-4625
• SCHEMBL244016
• 4-(Bromomethyl)-3-methyl-5-phenylisoxazole

• MDL： MFCD03086124
• Inchi： 1S/C11H10BrNO/c1-8-10(7-12)11(14-13-8)9-5-3-2-4-6-9/h2-6H,7H2,1H3
• InChI Key： KCGVZUOBUPWFJC-UHFFFAOYSA-N
• SMILES： BrCC1C(C)=NOC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 250.99500
• Monoisotopic Mass: 250.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 3

Experimental Properties

• Density: 1.428
• Melting Point: 72 ºC
• Boiling Point: 367.13°C at 760 mmHg
• Flash Point: 175.8°C
• Refractive Index: 1.58
• PSA: 26.03000
• LogP: 3.54490

4-(Bromomethyl)-3-methyl-5-phenylisoxazole Security Information

• Hazard Statement： Corrosive
• Hazard Category Code： R34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Risk Phrases：R34
• Safety Term：S26;S36/37/39;S45
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 4-(Bromomethyl)-3-methyl-5-phenylisoxazole

Comprehensive Guide to 4-(Bromomethyl)-3-methyl-5-phenylisoxazole (CAS No. 113841-59-1): Properties, Applications, and Innovations

4-(Bromomethyl)-3-methyl-5-phenylisoxazole (CAS No. 113841-59-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique isoxazole core, coupled with a reactive bromomethyl group, makes it a versatile intermediate for synthesizing complex molecules. This article delves into its structural characteristics, synthetic utility, and emerging applications, while addressing trending topics like green chemistry and AI-driven drug discovery.

The molecular structure of 4-(Bromomethyl)-3-methyl-5-phenylisoxazole features a 5-membered isoxazole ring substituted with a phenyl group at the 5-position and a bromomethyl moiety at the 4-position. This arrangement offers exceptional reactivity for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern medicinal chemistry. Researchers increasingly leverage this compound to develop targeted therapies, particularly in oncology and neurology, aligning with the growing demand for precision medicine.

In the context of sustainable synthesis, 113841-59-1 has been explored in catalyzed reactions to minimize waste and energy consumption. A 2023 study highlighted its role in photocatalytic C-H functionalization, a technique gaining traction due to its eco-friendly profile. Such advancements resonate with the global push for green chemistry and align with queries like "How to reduce solvent use in organic synthesis?" frequently searched in academic forums.

Beyond pharmaceuticals, 4-(Bromomethyl)-3-methyl-5-phenylisoxazole finds utility in material science. Its incorporation into polymeric frameworks enhances thermal stability, a property critical for high-performance coatings. This application ties into the surge in searches for "heat-resistant polymer additives," reflecting industrial needs for durable materials in aerospace and electronics.

The compound’s structure-activity relationship (SAR) has also been a focal point in computational chemistry. AI platforms like AlphaFold and MOE utilize derivatives of 113841-59-1 to predict binding affinities, addressing popular queries such as "How does AI accelerate drug design?" These innovations underscore its relevance in digital transformation within R&D.

Quality control of 4-(Bromomethyl)-3-methyl-5-phenylisoxazole demands advanced analytical techniques like HPLC-MS and NMR spectroscopy, topics frequently discussed in analytical chemistry circles. Purity thresholds (>98%) are critical for reproducibility, a concern echoed in searches like "HPLC methods for heterocycle analysis."

In summary, CAS No. 113841-59-1 exemplifies the intersection of tradition and innovation in organic chemistry. From enabling green synthesis to powering AI-based molecular modeling, its multifaceted applications cater to both academic and industrial demands. As research evolves, this compound will likely remain pivotal in addressing challenges like drug resistance and sustainable manufacturing—topics dominating scientific discourse today.